
Thermal properties of 4-Heptyl-N-phenylaniline
(melting point, boiling point)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B15444978 Get Quote

Thermal Properties of 4-Heptyl-N-phenylaniline:
A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide addresses the available information on the thermal properties, specifically

the melting and boiling points, of the organic compound 4-Heptyl-N-phenylaniline (CAS No.

64924-62-5). Despite a thorough review of publicly available chemical databases and scientific

literature, experimentally determined data for these fundamental physical properties remains

elusive. This document summarizes the current state of knowledge and provides context

regarding related compounds.

Introduction to 4-Heptyl-N-phenylaniline
4-Heptyl-N-phenylaniline, also known as 4-Heptyldiphenylamine, is a derivative of

diphenylamine with a heptyl group substituted at the para position of one of the phenyl rings. Its

chemical structure suggests its potential utility in various applications, including as an

antioxidant, a stabilizer in polymers and oils, or as an intermediate in the synthesis of more

complex molecules, potentially for pharmaceutical or materials science applications. The

thermal stability of such a compound, indicated by its melting and boiling points, is a critical

parameter for its synthesis, purification, storage, and application.
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Thermal Properties
A comprehensive search of chemical supplier databases and scientific literature did not yield

experimentally determined melting and boiling points for 4-Heptyl-N-phenylaniline.

One chemical supplier explicitly lists the melting point as "N/A" and does not provide a boiling

point[1]. This suggests that the compound may exist as a liquid at room temperature or that its

melting point has not been formally determined and reported.

For context, predicted thermal properties for structurally similar compounds are available:

4-Octyl-N-phenylaniline: A predicted boiling point of 409.3 ± 24.0 °C is reported for this

slightly larger analogue[2].

4-Heptylaniline: A predicted boiling point of 282.9 ± 0.0 °C is available for the parent aniline

without the second phenyl group[3].

It is important to emphasize that these are predicted values for different molecules and should

be treated with caution. They may not accurately reflect the actual thermal behavior of 4-
Heptyl-N-phenylaniline.

Data Summary
Compound Melting Point (°C) Boiling Point (°C) Data Type

4-Heptyl-N-

phenylaniline
Not Available[1] Not Available Experimental

4-Octyl-N-

phenylaniline
41-43[2] 409.3 ± 24.0[2]

Experimental

(Melting), Predicted

(Boiling)

4-Heptylaniline Not Available 282.9 ± 0.0[3] Predicted

Experimental Protocols
Due to the absence of reported experimental data for the melting and boiling points of 4-
Heptyl-N-phenylaniline, a detailed experimental protocol for their determination cannot be
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cited. However, standard methodologies for such determinations are well-established in

organic chemistry.

Melting Point Determination
A standard method for determining the melting point of a solid organic compound is using a

melting point apparatus. A small, powdered sample is packed into a capillary tube, which is

then heated in a calibrated apparatus. The temperature range from the first appearance of

liquid to the complete melting of the solid is recorded as the melting point range. A sharp

melting point range (typically < 1°C) is indicative of a pure compound.

Boiling Point Determination
The boiling point of a liquid can be determined by distillation or by using a micro-method. In a

typical micro-method, a small amount of the liquid is heated in a test tube with an inverted

capillary tube. The temperature at which a steady stream of bubbles emerges from the capillary

tube, and upon slight cooling, the liquid just begins to enter the capillary, is recorded as the

boiling point. For high-boiling liquids, vacuum distillation is often employed to prevent

decomposition at atmospheric pressure.

Logical Workflow for Characterization
The following diagram illustrates a logical workflow for the initial characterization of a

synthesized or acquired sample of 4-Heptyl-N-phenylaniline, which would include the

determination of its thermal properties.
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Figure 1. General Workflow for Physicochemical Characterization
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Figure 1. General Workflow for Physicochemical Characterization

Conclusion
There is a notable lack of publicly available, experimentally determined data for the melting and

boiling points of 4-Heptyl-N-phenylaniline. Researchers and drug development professionals

requiring this information for their work will likely need to perform these measurements

experimentally. The standard protocols for such determinations are well-established and should

be applied to a purified sample of the compound. The predicted values for similar compounds

can serve as a preliminary, albeit rough, estimation for experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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